Cas no 1798395-73-9 (5-Methoxy-2-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid)

• Product Name: 5-Methoxy-2-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid
• CAS No: 1798395-73-9
• MF: C₁₆H₁₅NO₅S
• MW: 333.359003305435
• CID: 5455803
• PubChem ID: 75418057
• Update Time: 2025-10-28

5-Methoxy-2-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(2-phenylethenesulfonamido)benzoic acid
• 1798395-73-9
• Z1495716015
• 5-Methoxy-2-[[(E)-2-phenylethenyl]sulfonylamino]benzoic acid
• EN300-26580534
• 5-Methoxy-2-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid

• Inchi： 1S/C16H15NO5S/c1-22-13-7-8-15(14(11-13)16(18)19)17-23(20,21)10-9-12-5-3-2-4-6-12/h2-11,17H,1H3,(H,18,19)
• InChI Key： HURTWBYCDPOWHF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OC)=CC=C1NS(C=CC1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 333.06709375g/mol
• Monoisotopic Mass: 333.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 543.3±60.0 °C(Predicted)
• pka: 3.30±0.36(Predicted)

Additional information on 5-Methoxy-2-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid

Introduction to 5-Methoxy-2-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid (CAS No. 1798395-73-9)

5-Methoxy-2-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid, identified by the chemical identifier CAS No. 1798395-73-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of sulfonylaminobenzoic acids, a subset of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a methoxy group, a phenylethenyl sulfonyl moiety, and an amino substituent, which collectively contribute to its unique chemical properties and biological relevance.

The synthesis and characterization of 5-Methoxy-2-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid have been subjects of extensive study due to its promising pharmacological profile. The presence of the phenylethenyl sulfonyl group introduces a rigid aromatic system that can interact with biological targets in a highly specific manner, while the methoxy group enhances solubility and metabolic stability. These features make it an attractive candidate for further development as an active pharmaceutical ingredient (API) or as a key intermediate in the synthesis of more complex drug molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of 5-Methoxy-2-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid with high precision. Studies suggest that this compound may exhibit inhibitory effects on various enzymes and receptors implicated in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its structural analogs have shown promise in preclinical trials for their ability to modulate immune responses without significant side effects.

The role of sulfonylaminobenzoic acids in medicinal chemistry has been well-documented, with several derivatives already approved for clinical use. The unique combination of functional groups in 5-Methoxy-2-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid allows for fine-tuning of its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). This flexibility is crucial for optimizing drug candidates for human use, ensuring both efficacy and safety.

In vitro studies have demonstrated that 5-Methoxy-2-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid exhibits notable interactions with certain transcription factors and signaling pathways associated with cell proliferation and differentiation. These findings are particularly intriguing given the increasing interest in targeted therapies that modulate these processes. The compound's ability to selectively inhibit specific targets without affecting others makes it a valuable tool for researchers exploring novel therapeutic strategies.

The chemical synthesis of 5-Methoxy-2-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to streamline the process. These techniques not only improve efficiency but also minimize waste, aligning with the principles of green chemistry.

From a regulatory perspective, the development of 5-Methoxy-2-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid as a pharmaceutical product must adhere to stringent guidelines set forth by global health authorities. Preclinical safety studies are essential to assess potential toxicity profiles, while clinical trials are necessary to evaluate its efficacy in human populations. The compound's journey from laboratory discovery to market approval is a testament to the rigorous scientific inquiry that underpins modern drug development.

The future prospects of 5-Methoxy-2-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid are promising, with ongoing research exploring its potential applications in oncology, neurology, and other therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this field. As our understanding of biological systems continues to evolve, compounds like 5-Methoxy-2-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid will play an increasingly important role in addressing unmet medical needs.

In conclusion,5-Methoxy-2-[[(2-phenylethenyl)sulfonyl]amino]benzoic acid (CAS No. 1798395-73-9) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health. Its unique structural features, combined with promising preclinical data, position it as a valuable asset in the quest for novel therapeutic interventions. As research progresses，this compound is poised to make meaningful contributions to medicine，enhancing our ability to treat complex diseases effectively.